2-[(4-chlorobenzyl)sulfanyl]-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide

• Molecular Formula: C23H17ClN2O3S
• Molecular Weight: 436.9 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-N-(1,3-dioxo-2-phenylisoindol-5-yl)acetamide
• InChI: InChI=1S/C23H17ClN2O3S/c24-16-8-6-15(7-9-16)13-30-14-21(27)25-17-10-11-19-20(12-17)23(29)26(22(19)28)18-4-2-1-3-5-18/h1-12H,13-14H2,(H,25,27)
• InChI Key: QEGDZVHORLCBPO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CSCC4=CC=C(C=C4)Cl

Description

2-[(4-chlorobenzyl)sulfanyl]-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the isoindoline family and is commonly referred to as CBSA. CBSA has been extensively studied for its synthesis methods, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CBSA is not yet fully understood, but it is believed to act by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. CBSA has also been shown to induce apoptosis in cancer cells, which may be due to its ability to inhibit the activity of certain proteins involved in cell survival.
Biochemical and Physiological Effects:
CBSA has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. CBSA has also been shown to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBSA is its high purity and stability, which makes it an ideal candidate for use in lab experiments. However, one of the main limitations of CBSA is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of CBSA, including its potential use as a drug candidate for the treatment of various diseases, including cancer and inflammation. CBSA may also be studied for its potential use as a fluorescent probe for the detection of metal ions. Further studies are needed to fully understand the mechanism of action of CBSA and its potential applications in various fields of scientific research.

Synthesis Methods

CBSA can be synthesized using various methods, including the reaction of 4-chlorobenzyl mercaptan with N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide in the presence of a base. Another method involves the reaction of 4-chlorobenzyl chloride with N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide in the presence of a base. Both methods have been shown to yield high purity CBSA.

Scientific Research Applications

CBSA has been extensively studied for its potential applications in various fields of scientific research. One of the main applications of CBSA is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of various diseases, including cancer and inflammation. CBSA has also been studied for its potential use as a fluorescent probe for the detection of metal ions.